Cas no 178488-40-9 ((8-Methylimidazo1,2-apyridin-3-yl)methanol)

• Product Name: (8-Methylimidazo1,2-apyridin-3-yl)methanol
• CAS No: 178488-40-9
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD09864458
• CID: 1087209
• PubChem ID: 10773286
• Update Time: 2025-06-14

(8-Methylimidazo1,2-apyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (8-Methylimidazo[1,2-a]pyridin-3-yl)methanol
• (8-methylimidazo[1,2-a]pyridin-3-yl)methanol(SALTDATA: FREE)
• (8-methyl-imidazo[1,2-a]pyridin-3-yl)-methanol
• AG-E-28691
• AM803379
• Ambcb4026330
• CTK4D6801
• IMidazo[1,2-a]pyridine-3-Methanol, 8-Methyl-
• EN300-337710
• {8-METHYLIMIDAZO[1,2-A]PYRIDIN-3-YL}METHANOL
• AKOS006281881
• SCHEMBL23030111
• DTXSID40444621
• CS-0314226
• 178488-40-9
• (8-Methylimidazo[1,2-a]pyridin-3-yl)methanol, AldrichCPR
• MFCD09864458
• AS-66246
• (8-Methylimidazo1,2-apyridin-3-yl)methanol

• MDL： MFCD09864458
• Inchi： 1S/C9H10N2O/c1-7-3-2-4-11-8(6-12)5-10-9(7)11/h2-5,12H,6H2,1H3
• InChI Key： BBSIMWBQHYAZGW-UHFFFAOYSA-N
• SMILES： OCC1=CN=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.5Ų

Experimental Properties

• Density: 1.226
• Refractive Index: 1.622
• PSA: 37.53000
• LogP: 1.13500

(8-Methylimidazo1,2-apyridin-3-yl)methanol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (8-Methylimidazo1,2-apyridin-3-yl)methanol

Comprehensive Overview of (8-Methylimidazo[1,2-a]pyridin-3-yl)methanol (CAS No. 178488-40-9)

(8-Methylimidazo[1,2-a]pyridin-3-yl)methanol, with the CAS number 178488-40-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of imidazopyridine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of the methanol functional group at the 3-position of the imidazopyridine ring enhances its reactivity and potential for further chemical modifications.

In recent years, the demand for imidazopyridine-based compounds has surged due to their role in developing new therapeutic agents. Researchers are particularly interested in 178488-40-9 for its potential as a building block in synthesizing more complex molecules. The compound's unique structure makes it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Its 8-methyl substitution further contributes to its stability and bioavailability, which are critical factors in drug design.

The synthesis of (8-Methylimidazo[1,2-a]pyridin-3-yl)methanol involves multi-step organic reactions, often starting from readily available pyridine derivatives. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given its pharmaceutical relevance, this compound is frequently explored in the context of central nervous system (CNS) disorders, anti-inflammatory agents, and anticancer research.

From an industrial perspective, CAS 178488-40-9 is often discussed in forums and publications focusing on custom synthesis and contract research organizations (CROs). Companies specializing in high-value intermediates frequently list this compound in their catalogs, highlighting its importance in drug development pipelines. The growing interest in precision medicine and targeted therapies has further amplified the need for such specialized chemicals.

Environmental and safety considerations are also paramount when handling (8-Methylimidazo[1,2-a]pyridin-3-yl)methanol. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Regulatory compliance, such as adherence to REACH and GMP guidelines, ensures its safe production and distribution.

In summary, 178488-40-9 represents a versatile and scientifically significant compound with broad applications in pharmaceutical research and chemical synthesis. Its role in advancing drug discovery and material science continues to make it a subject of ongoing investigation and commercial interest.